Cas no 431942-69-7 (BORONIC ACID, (4-CYANO-2-FLUORO-5-METHOXYPHENYL)-)

• Product Name: BORONIC ACID, (4-CYANO-2-FLUORO-5-METHOXYPHENYL)-
• CAS No: 431942-69-7
• MF: C₈H₇BFNO₃
• MW: 194.955485582352
• CID: 3398529
• PubChem ID: 69883545
• Update Time: 2025-04-21

BORONIC ACID, (4-CYANO-2-FLUORO-5-METHOXYPHENYL)- Chemical and Physical Properties

Names and Identifiers

• BORONIC ACID, (4-CYANO-2-FLUORO-5-METHOXYPHENYL)-
• 431942-69-7
• SCHEMBL6743004
• DTXSID201231721
• (4-cyano-2-fluoro-5-methoxyphenyl)boronic acid

• Inchi： 1S/C8H7BFNO3/c1-14-8-3-6(9(12)13)7(10)2-5(8)4-11/h2-3,12-13H,1H3
• InChI Key： OZOLXCZIOQNBOE-UHFFFAOYSA-N
• SMILES： FC1=CC(C#N)=C(C=C1B(O)O)OC

Computed Properties

• Exact Mass: 195.0503014Da
• Monoisotopic Mass: 195.0503014Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.5Ų